(2S,5R)-1-Boc-2,5-dimethylpiperazine
(2S,5R)-1-Boc-2,5-dimethylpiperazine
Brand Name:
Vulcanchem
CAS No.:
548762-66-9
VCID:
VC21132439
InChI:
InChI=1S/C11H22N2O2/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9+/m1/s1
SMILES:
CC1CNC(CN1C(=O)OC(C)(C)C)C
Molecular Formula:
C11H22N2O2
Molecular Weight:
214.3 g/mol
(2S,5R)-1-Boc-2,5-dimethylpiperazine
CAS No.: 548762-66-9
Cat. No.: VC21132439
Molecular Formula: C11H22N2O2
Molecular Weight: 214.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 548762-66-9 |
|---|---|
| Molecular Formula | C11H22N2O2 |
| Molecular Weight | 214.3 g/mol |
| IUPAC Name | tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate |
| Standard InChI | InChI=1S/C11H22N2O2/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9+/m1/s1 |
| Standard InChI Key | PGZCVLUQTJRRAA-BDAKNGLRSA-N |
| Isomeric SMILES | C[C@H]1CN[C@@H](CN1C(=O)OC(C)(C)C)C |
| SMILES | CC1CNC(CN1C(=O)OC(C)(C)C)C |
| Canonical SMILES | CC1CNC(CN1C(=O)OC(C)(C)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator